Cas no 1326904-44-2 (2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1326904-44-2
• MF: C₂₂H₂₅N₃O₄
• MW: 395.451605558395
• CID: 5323446
• PubChem ID: 75975800
• Update Time: 2025-06-15

2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]pyrazolo[1,5-a]pyrazin-4(5H)-one
• 1326904-44-2
• 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C22H25N3O4/c1-27-17-6-4-5-15(11-17)14-24-9-10-25-19(22(24)26)13-18(23-25)16-7-8-20(28-2)21(12-16)29-3/h4-12,18-19,23H,13-14H2,1-3H3
• InChI Key： UMXCHRUDCUPRDG-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC(=C(C=3)OC)OC)NN2C=CN1CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 395.18450629g/mol
• Monoisotopic Mass: 395.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.3±50.0 °C(Predicted)
• pka: -1.69±0.20(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1326904-44-2)

2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, also known by its CAS number 1326904-44-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, which include multiple methoxy substituents and a pyrazolo[1,5-a]pyrazine core. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through the condensation of 3,4-dimethoxybenzaldehyde with an appropriate amine. Subsequent steps involve the cyclization to form the pyrazole ring and further functionalization to introduce the methoxy groups and the methyl substituent. The final step often involves the formation of the pyrazinone ring through a cyclization reaction.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

In addition to its therapeutic potential, 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and β-amyloid peptides. These neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered drug. However, further research is needed to optimize its pharmacokinetic profile and to address any potential issues related to metabolism and excretion.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one in humans. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed information on its efficacy in treating specific conditions such as inflammatory diseases and cancer.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-[(3-methoxyphenyl)methyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1326904-44-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.